![molecular formula C11H11N3O B5339396 4-[(3,5-dimethyl-1H-pyrazol-1-yl)carbonyl]pyridine CAS No. 42329-05-5](/img/structure/B5339396.png)
4-[(3,5-dimethyl-1H-pyrazol-1-yl)carbonyl]pyridine
Overview
Description
4-[(3,5-dimethyl-1H-pyrazol-1-yl)carbonyl]pyridine, commonly known as DMP, is a chemical compound with a molecular formula of C12H12N4O. It is a pyrazole derivative that has been extensively studied for its potential applications in scientific research. DMP is synthesized through a multi-step process involving the reaction of various chemical reagents. The compound has been found to possess several biochemical and physiological effects, making it a promising candidate for further research.
Scientific Research Applications
Polymerization Catalyst
Complexes of 2-((3,5-dimethyl)-1H-pyrazol-1-ylmethyl)pyridine and related derivatives with cobalt(II), iron(II), and nickel(II) have been used as catalyst precursors for vinyl-addition polymerization of norbornene. This process generates polymers with high molecular weights and narrow molecular weight distributions. The catalysts' effectiveness is influenced by both the metal center and the nature of the ligand, with nickel catalysts generally more active than iron and cobalt analogues (Benade et al., 2011).
Synthesis of Novel Pyridine Derivatives
A study by Zhang et al. (2009) details the synthesis of novel pyridine derivatives from 3,5-diacetyl-2,6-dimethylpyridine. This includes the creation of (1-acetyl-5-aryl-4,5-dihydro)-1H-pyrazole substituted pyridine derivatives, contributing to the field of organic synthesis and expanding the range of available pyridine derivatives (Zhang et al., 2009).
Structural Characterization and Analysis
The compound 2-(3,5-dimethyl-1H-pyrazol-1-yl)thiazolo[4,5-b]pyridine was synthesized and its structure characterized by Lan, Zheng, and Wang (2019) using single-crystal X-ray structure determination and NMR spectroscopy. This study is significant for the detailed structural analysis of pyridine derivatives, contributing to a deeper understanding of their molecular configuration (Lan et al., 2019).
Aromaticity Analysis
Krygowski et al. (1998) investigated the aromaticity of pyrazoles, including derivatives of 3,5-dimethyl-1H-pyrazol-1-yl. They focused on how the aromaticity of pyrazole is influenced by substituents attached to specific atoms in the ring, contributing to the understanding of aromatic compounds' chemical properties (Krygowski et al., 1998).
properties
IUPAC Name |
(3,5-dimethylpyrazol-1-yl)-pyridin-4-ylmethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N3O/c1-8-7-9(2)14(13-8)11(15)10-3-5-12-6-4-10/h3-7H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VXESXFNPRURVHH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C(=O)C2=CC=NC=C2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70195139 | |
Record name | 1H-Pyrazole, 3,5-dimethyl-1-(4-pyridinylcarbonyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70195139 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
42329-05-5 | |
Record name | 1H-Pyrazole, 3,5-dimethyl-1-(4-pyridinylcarbonyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0042329055 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1H-Pyrazole, 3,5-dimethyl-1-(4-pyridinylcarbonyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70195139 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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